Cas no 900996-62-5 (N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide)

• Product Name: N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide
• CAS No: 900996-62-5
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 6277432
• PubChem ID: 18573405
• Update Time: 2025-06-08

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide
• N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-methoxybenzamide
• AKOS024658557
• F2539-1198
• 900996-62-5
• N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-4-methoxybenzamide

• Inchi： 1S/C20H22N2O5/c1-25-16-7-4-13(5-8-16)20(24)21-14-10-19(23)22(12-14)15-6-9-17(26-2)18(11-15)27-3/h4-9,11,14H,10,12H2,1-3H3,(H,21,24)
• InChI Key： CUQQMXXMCTXKJU-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(=C(C=1)OC)OC)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide

N-1-(3,4-Dimethoxyphenyl)-5-Oxopyrrolidin-3-yl-4-Methoxybenzamide: A Comprehensive Overview

The compound N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-methoxybenzamide (CAS No. 900996-62-5) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its synthesis, properties, applications, and recent research findings.

N-1-(3,4-Dimethoxyphenyl)-5-Oxopyrrolidin-3-Yl-4-Methoxybenzamide is characterized by its intricate molecular architecture, which includes a pyrrolidinone ring fused with a benzamide moiety. The presence of multiple methoxy groups (at positions 3 and 4 on the phenyl ring and at position 4 on the benzamide ring) imparts unique electronic and steric properties to the molecule. These features make it an attractive candidate for various biological assays, particularly in the context of enzyme inhibition and receptor binding studies.

Recent studies have highlighted the potential of this compound as a modulator of key enzymes involved in metabolic pathways. For instance, researchers have explored its ability to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to inflammatory processes. The methoxy groups in the molecule play a crucial role in enhancing its bioavailability and stability, making it a promising lead compound for anti-inflammatory drug development.

In addition to its enzymatic inhibitory properties, N-1-(3,4-dimethoxyphenyl)-5-Oxopyrrolidin-3-Yl-4-Methoxybenzamide has shown potential as a selective agonist for certain G-protein coupled receptors (GPCRs). This activity suggests its utility in treating conditions such as pain and neurodegenerative diseases, where modulation of these receptors is critical. The compound's ability to interact with multiple biological targets underscores its versatility as a research tool and therapeutic candidate.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidinone ring via cyclization reactions and the subsequent coupling of the benzamide moiety using peptide coupling reagents like HATU or EDCI. The introduction of methoxy groups is typically achieved through nucleophilic aromatic substitution or through protection-deprotection strategies during the synthesis.

One of the most exciting developments in recent research is the exploration of N-1-(3,4-dimethoxyphenyl)-5-Oxopyrrolidin-3-Yl-4-Methoxybenzamide as a template for drug design. By modifying the substituents on the phenyl rings or altering the pyrrolidinone core, researchers have been able to generate analogs with enhanced potency and selectivity for specific targets. These analogs are currently under investigation in preclinical models for their efficacy in treating chronic inflammatory diseases and cancer.

Moreover, computational studies have provided valuable insights into the molecular interactions that govern this compound's bioactivity. Molecular docking simulations have revealed that the methoxy groups contribute significantly to hydrogen bonding and π-interactions with target proteins, thereby stabilizing key binding modes. This understanding has facilitated rational drug design efforts aimed at optimizing both potency and pharmacokinetic properties.

In terms of applications beyond therapeutics, this compound has also been explored as a pesticide due to its ability to disrupt key metabolic pathways in insects. Its low toxicity profile towards mammals makes it an attractive candidate for agricultural use, particularly in integrated pest management systems.

In conclusion, N-1-(3,4-dimethoxyphenyl)-5-Oxopyrrolidin-3-Yl-4-Methoxybenzamide (CAS No. 900996-62-5) represents a versatile and multifaceted molecule with wide-ranging applications in medicine and agriculture. Ongoing research continues to unlock its full potential by leveraging its unique chemical structure and biological activity profiles.